Cross-dehydrogenative C(sp3)–C(sp3) coupling via C–H activation using magnetically retrievable ruthenium-based photoredox nanocatalyst under aerobic conditions†
Chemical Communications Pub Date: 2019-05-30 DOI: 10.1039/C9CC02386K
Abstract
In the present work, we report the fabrication of a highly versatile ruthenium-based magnetically recoverable photoredox nanocatalyst with a large surface area. This visible light harvesting nanocatalyst was effectively used for cross-dehydrogenative coupling via C–H activation between tertiary amines and various carbon nucleophiles with high regioselectivity to afford the C–C coupled products in good to excellent yield using air as an oxidant under ambient conditions. The Ru-based catalyst was found to be a potential candidate from economical and environmental perspectives due to its magnetic recoverability and reusability.
![Graphical abstract: Cross-dehydrogenative C(sp3)–C(sp3) coupling via C–H activation using magnetically retrievable ruthenium-based photoredox nanocatalyst under aerobic conditions](http://scimg.chem960.com/usr/1/C9CC02386K.jpg)
![Cross-dehydrogenative C(sp3)–C(sp3) coupling via C–H activation using magnetically retrievable ruthenium-based photoredox nanocatalyst under aerobic conditions†](https://scimg.chem960.com/usr/1/C9CC02386K.jpg)
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Journal Name:Chemical Communications
Research Products
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CAS no.: 14351-66-7